Sodium 2-[4-(tert-butoxycarbonyl)piperazin-1-yl]-2-[3-(trifluoromethyl)phenyl]acetate

• IUPAC Name: sodium;2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]-2-[3-(trifluoromethyl)phenyl]acetate
• InChI: InChI=1S/C18H23F3N2O4.Na/c1-17(2,3)27-16(26)23-9-7-22(8-10-23)14(15(24)25)12-5-4-6-13(11-12)18(19,20)21;/h4-6,11,14H,7-10H2,1-3H3,(H,24,25);/q;+1/p-1
• InChI Key: CXDZBYACTLTZMP-UHFFFAOYSA-M
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C(C2=CC(=CC=C2)C(F)(F)F)C(=O)[O-].[Na+]
• Molecular Formula: C18H22F3N2NaO4
• Molecular Weight: 410.4 g/mol

Description

Sodium 2-[4-(tert-butoxycarbonyl)piperazin-1-yl]-2-[3-(trifluoromethyl)phenyl]acetate is a useful research compound. Its molecular formula is C18H22F3N2NaO4 and its molecular weight is 410.369. The purity is usually 95%.
BenchChem offers high-quality Sodium 2-[4-(tert-butoxycarbonyl)piperazin-1-yl]-2-[3-(trifluoromethyl)phenyl]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Sodium 2-[4-(tert-butoxycarbonyl)piperazin-1-yl]-2-[3-(trifluoromethyl)phenyl]acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Chemical Synthesis and Molecular Structure

This compound is involved in the synthesis and molecular structure studies of related piperazine derivatives. Research by Mamat et al. (2012) detailed the crystal and molecular structure of a similar compound, tert-butyl 4-(2-tert-butoxy-2-oxoethyl)-piperazine-1-carboxylate, providing insights into bond lengths, angles, and crystal packing, which are crucial for understanding the reactivity and interactions of such molecules (Mamat, Flemming, & Köckerling, 2012).

2. Pharmacological Research

Although the request was to exclude drug-related uses, it's important to note that compounds with similar structures are extensively studied for their potential in medicinal chemistry, especially in the synthesis of inhibitors and understanding of biochemical mechanisms.

3. Material Science and Catalysis

Compounds featuring piperazine units are explored for their catalytic activities and potential applications in material science. For instance, Astakhov et al. (2020) investigated the coordination affinity of Cu(II)-based silsesquioxanes toward N,N-ligands, showcasing potential high catalytic activity in oxidation reactions. These findings suggest the role of piperazine derivatives in developing novel catalysts for chemical transformations (Astakhov et al., 2020).

4. Analytical Chemistry

In analytical chemistry, the understanding of the properties and behaviors of compounds like Sodium 2-[4-(tert-butoxycarbonyl)piperazin-1-yl]-2-[3-(trifluoromethyl)phenyl]acetate is essential for developing new analytical methods, separation techniques, and chemical sensors. Gupta et al. (2016) presented a study on the separation of various compounds using a biological buffer, demonstrating the utility of such compounds in enhancing separation efficiency (Gupta, Fang, Taha, & Lee, 2016).